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  3. (3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2S)-1-sulfanylpropan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
(3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2S)-1-sulfanylpropan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol (3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2S)-1-sulfanylpropan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Brand Name: Vulcanchem
CAS No.: 116523-89-8
VCID: VC20850086
InChI: InChI=1S/C22H36OS/c1-14(13-24)18-6-7-19-17-5-4-15-12-16(23)8-10-21(15,2)20(17)9-11-22(18,19)3/h4,14,16-20,23-24H,5-13H2,1-3H3/t14-,16+,17+,18-,19+,20+,21+,22-/m1/s1
SMILES: CC(CS)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula: C22H36OS
Molecular Weight: 348.6 g/mol

(3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2S)-1-sulfanylpropan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol

CAS No.: 116523-89-8

Cat. No.: VC20850086

Molecular Formula: C22H36OS

Molecular Weight: 348.6 g/mol

* For research use only. Not for human or veterinary use.

(3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2S)-1-sulfanylpropan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol - 116523-89-8

Specification

CAS No. 116523-89-8
Molecular Formula C22H36OS
Molecular Weight 348.6 g/mol
IUPAC Name (3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2S)-1-sulfanylpropan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C22H36OS/c1-14(13-24)18-6-7-19-17-5-4-15-12-16(23)8-10-21(15,2)20(17)9-11-22(18,19)3/h4,14,16-20,23-24H,5-13H2,1-3H3/t14-,16+,17+,18-,19+,20+,21+,22-/m1/s1
Standard InChI Key IWHLHPLQPDAYMQ-NBOCEFNVSA-N
Isomeric SMILES C[C@H](CS)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C
SMILES CC(CS)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Canonical SMILES CC(CS)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C

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